Cas no 953251-14-4 (N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}adamantane-1-carboxamide)

• Product Name: N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}adamantane-1-carboxamide
• CAS No: 953251-14-4
• MF: C₂₁H₂₃FN₂O₂
• MW: 354.417928934097
• CID: 6063704
• PubChem ID: 16866848
• Update Time: 2025-05-19

N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}adamantane-1-carboxamide
• N-[[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl]adamantane-1-carboxamide
• 953251-14-4
• N-{[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl}adamantane-1-carboxamide
• (3r,5r,7r)-N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)adamantane-1-carboxamide
• F2493-0391
• CCG-300567
• AKOS024651643

• Inchi： 1S/C21H23FN2O2/c22-17-3-1-16(2-4-17)19-8-18(24-26-19)12-23-20(25)21-9-13-5-14(10-21)7-15(6-13)11-21/h1-4,8,13-15H,5-7,9-12H2,(H,23,25)
• InChI Key： HYCSUOFDJBIGBD-UHFFFAOYSA-N
• SMILES： C12(C(NCC3C=C(C4=CC=C(F)C=C4)ON=3)=O)CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 354.17435614g/mol
• Monoisotopic Mass: 354.17435614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 55.1Ų

Additional information on N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}adamantane-1-carboxamide

Introduction to N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}adamantane-1-carboxamide (CAS No. 953251-14-4)

N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}adamantane-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 953251-14-4, represents a fusion of structural complexity and functional versatility, making it a subject of intense study for potential applications in drug discovery and molecular engineering.

The molecular structure of N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}adamantane-1-carboxamide is characterized by the presence of several key functional groups and motifs. The core of the molecule consists of an adamantane ring system, renowned for its exceptional stability and rigidity, which provides a robust scaffold for further functionalization. Attached to this adamantane core is a carboxamide group (-CONH₂), which introduces a polar and potentially hydrogen-bonding capability. This feature is particularly valuable in the design of bioactive molecules, as it can enhance binding affinity to biological targets.

Additionally, the compound features a 5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl side chain. The oxazole ring is a heterocyclic structure that is widely recognized for its biological activity and has been incorporated into numerous pharmacophores. The presence of a fluorine atom at the para position of the phenyl ring further modulates the electronic properties of the molecule, potentially influencing its metabolic stability and binding interactions. This strategic placement of fluorine is a common practice in medicinal chemistry to improve pharmacokinetic profiles.

The combination of these structural elements makes N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}adamantane-1-carboxamide a promising candidate for various applications in pharmaceutical research. Its rigid adamantane core suggests potential utility in designing small-molecule inhibitors or probes that require high structural fidelity to interact with biological targets. Moreover, the presence of both hydrophilic and hydrophobic regions within the molecule allows for versatile interactions with different biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential biological activities of this compound more effectively. Studies have indicated that the structural features of N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}adamantane-1-carboxamide may make it a suitable candidate for targeting enzymes involved in cancer metabolism. The oxazole moiety has been shown to interact with various enzymes, including those involved in DNA replication and repair processes, which are often dysregulated in cancer cells.

Furthermore, the fluorinated phenyl ring could enhance the compound's ability to cross the blood-brain barrier, making it an attractive candidate for central nervous system (CNS) drug development. The stability provided by the adamantane core ensures that the molecule remains intact under physiological conditions, which is crucial for effective drug delivery and action. These properties collectively position N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}adamantane-1-carboxamide as a versatile scaffold for further derivatization and optimization.

In vitro studies have begun to uncover the potential therapeutic applications of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain kinases and proteases that are overexpressed in tumor cells. The carboxamide group provides a site for covalent bonding or hydrogen bonding interactions with target proteins, which could lead to potent and selective inhibition. Additionally, the rigid structure of the adamantane core helps minimize off-target effects by reducing conformational flexibility.

The oxazole ring has also been implicated in interactions with nucleic acids and other biomolecules. Its ability to form stable complexes with DNA and RNA could make it useful in developing therapeutic agents that target genetic material directly. For instance, modifications to this compound could lead to novel chemotherapeutic agents that interfere with DNA replication or transcription processes in cancer cells.

From a synthetic chemistry perspective, N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}adamantane-1-carboxamide presents an interesting challenge due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to construct such molecules efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the rapid assembly of complex heterocyclic systems like oxazole derivatives. These advances have opened up new avenues for exploring derivatives of this compound with enhanced biological activity.

The potential applications of N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}adamantane-1-carboxamide extend beyond oncology. Its structural features make it amenable to modifications that could tailor its activity towards other therapeutic areas such as neurodegenerative diseases or infectious disorders. The ability to fine-tune its properties through structural modifications allows researchers to explore multiple avenues for drug development simultaneously.

In conclusion, N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}adamantane-1-carboxamide (CAS No. 953251-14-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its rigid adamantane core combined with functional groups such as the carboxamide and oxazole moieties provides a versatile platform for drug discovery. As research continues to uncover new therapeutic targets and synthetic strategies, this compound is poised to play an important role in developing next-generation therapeutics across multiple disease areas.